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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129

An In-depth Technical Guide: Safety, Handling, and Toxicity of Ethyl Phenylacetate

Chemical Identification

Ethyl phenylacetate is an organic compound, the ester formed from ethanol and phenylacetic
acid. It is a colorless to pale yellow liquid that is found naturally in some fruits and flowers but is
also synthesized for use as a fragrance and flavoring agent.[1]

CAS Number: 101-97-3[2]

Molecular Formula: C10H1202[3][4]

Molecular Weight: 164.2 g/mol [2][3]

Synonyms: Ethyl 2-phenylacetate, Benzeneacetic acid, ethyl ester, Ethyl phenacetate,
Phenylacetic acid ethyl ester.[3][5][6][7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl phenylacetate is presented
below. This data is essential for safe handling, storage, and use in experimental settings.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b125129?utm_src=pdf-interest
https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.chemicalbull.com/products/ethyl-phenylacetate
https://www.aurochemicals.com/wp-content/uploads/2023/10/ETHYL-PHENYL-ACETATE-Natural-Manufacturing-SDS.pdf
https://www.fishersci.ie/store/msds?partNumber=11423967&countryCode=IE&language=en
https://www.elan-chemical.com/wp-content/uploads/2019/03/9153-ETHYL-PHENYLACETATE-ELAN-SDS.pdf
https://www.aurochemicals.com/wp-content/uploads/2023/10/ETHYL-PHENYL-ACETATE-Natural-Manufacturing-SDS.pdf
https://www.fishersci.ie/store/msds?partNumber=11423967&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=11423967&countryCode=IE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-phenylacetate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19356~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2003:02:52~~Ethyl%20phenylacetate~~
https://www.chemicalbull.com/images/product/MSDS-1759267012.pdf
https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Clear, colorless to light yellow

Appearance o [31[5]
liquid

Odor Sweet, honey-like, floral [1][5]1[8]

Boiling Point 226 °C/438.8 °F [319]

Melting Point -29 °C/-20.2 °F [3]

_ 91°C-102°C/196 °F - 216

Flash Point [3][10]
°F (Closed Cup)

Density 1.030 - 1.033 g/cm3 at 20 °C [5]1[6]

Vapor Pressure 0.09 mmHg at 25 °C [11]

Vapor Density 5.7 (Air=1) [5][11]

Water Solubility

1,478 mg/L at 25 °C (Slightly

soluble to insoluble)

[5](6]

Partition Coefficient (log Pow)

2.36

[3]

GHS Hazard Classification and Labeling

The classification of ethyl phenylacetate can vary between suppliers and regulatory bodies.

While some safety data sheets (SDS) classify it as non-hazardous, others assign specific

hazard categories.[2][12] The most comprehensive classification identifies it as an irritant and

potentially harmful if swallowed.[3][6][8]

Signal Word: Warning[3][8]

Hazard Statements:

e H302: Harmful if swallowed|[8]

o H315: Causes skin irritation[3][6]

e H319: Causes serious eye irritation[3][6]
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o H335: May cause respiratory irritation[3]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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GHS Hazard Classifications

-~ > Skin Irritation
—ATSES (Category 2)
causes Eye Irritation
(Category 2)

A

Ethyl Phenylacetate

STOT - Single Exposure
(Category 3, Respiratory)

»| Acute Toxicity, Oral

(Category 4/5)
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Start Handling
Procedure

Don Appropriate PPE
(Gloves, Goggles)

'

Ensure Adequate
Ventilation

i

Dispense Chemical
(Avoid Inhalation/Contact)

i

Keep Away From
Incompatibles &
Ignition Sources

i

Tightly Seal Container
After Use

i

Store in Cool, Dry,
Well-Ventilated Area
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Accidental Exposure
to Ethyl Phenylacetate

Skin Contact Eye Contact Ingestion

Inhalation

1. Move to fresh air. 1. Remove contaminated clothing. 1. Rinse with water for 15+ minutes. 1. Do NOT induce vomiting.
2. Provide oxygen if breathing is difficult. 2. Wash skin with soap & water. 2. Remove contact lenses. 2. Rinse mouth with water.
3. Get medical attention. 3. Get medical attention if irritation persists. 3. Get medical attention. 3. Get immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl Phenyl Acetate (101-97-3) | Bulk Supplier [chemicalbull.com]

. aurochemicals.com [aurochemicals.com]

. fishersci.ie [fishersci.ie]

. elan-chemical.com [elan-chemical.com]

. Ethyl phenylacetate | C10H1202 | CID 7590 - PubChem [pubchem.ncbi.nim.nih.gov]
. assets.thermofisher.com [assets.thermofisher.com]

. chemicalbull.com [chemicalbull.com]

. ethyl phenyl acetate, 101-97-3 [thegoodscentscompany.com]

© 00 N oo o A~ O w N

. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b125129?utm_src=pdf-body-img
https://www.benchchem.com/product/b125129?utm_src=pdf-custom-synthesis
https://www.chemicalbull.com/products/ethyl-phenylacetate
https://www.aurochemicals.com/wp-content/uploads/2023/10/ETHYL-PHENYL-ACETATE-Natural-Manufacturing-SDS.pdf
https://www.fishersci.ie/store/msds?partNumber=11423967&countryCode=IE&language=en
https://www.elan-chemical.com/wp-content/uploads/2019/03/9153-ETHYL-PHENYLACETATE-ELAN-SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-phenylacetate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19356~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2003:02:52~~Ethyl%20phenylacetate~~
https://www.chemicalbull.com/images/product/MSDS-1759267012.pdf
https://www.thegoodscentscompany.com/data/rw1015111.html
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=xjTaMC3P4JP5EGwToP5OXw%3D%3D&posionId=A0102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 10. oxfordlabchem.com [oxfordlabchem.com]
e 11.vigon.com [vigon.com]
e 12. cdhfinechemical.com [cdhfinechemical.com]

» To cite this document: BenchChem. [Safety, handling, and toxicity information for Ethyl
phenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125129#safety-handling-and-toxicity-information-for-
ethyl-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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